Elevated Ring Strain of Azetidine vs. Pyrrolidine and Piperidine Drives Distinct Reactivity
Azetidine possesses substantially higher ring strain than pyrrolidine or piperidine, which modulates the reactivity of 2-(azetidin-1-yl)-2-methylpropanal in ring‑opening and cross‑coupling transformations. Computational and thermochemical analyses place the strain energy of azetidine at approximately 26–27 kcal mol⁻¹, compared with ∼5–6 kcal mol⁻¹ for pyrrolidine and ∼0–1 kcal mol⁻¹ for piperidine [1][2]. This ∼20 kcal mol⁻¹ differential makes the azetidine aldehyde a preferentially activated electrophilic partner in strain‑release transformations that the pyrrolidine or piperidine congeners cannot match.
| Evidence Dimension | Ring strain energy (kcal mol⁻¹) |
|---|---|
| Target Compound Data | ≈ 26–27 kcal mol⁻¹ (azetidine ring, four‑membered) |
| Comparator Or Baseline | Pyrrolidine: ≈ 5–6 kcal mol⁻¹; Piperidine: ≈ 0–1 kcal mol⁻¹ |
| Quantified Difference | Azetidine is ~20 kcal mol⁻¹ more strained than pyrrolidine and >25 kcal mol⁻¹ more strained than piperidine |
| Conditions | Gas‑phase ab initio (MP2, B3LYP) and isodesmic reaction calculations on parent heterocycles [1][2] |
Why This Matters
Higher ring strain enables unique reactivity manifolds (e.g., strain‑release amination, electrophilic azetidinylation) that are inaccessible to the less‑strained pyrrolidine or piperidine aldehyde building blocks, directly affecting synthetic route design and procurement decisions.
- [1] Radić, N., Despotović, I. & Vianello, R. Ring Strain and Other Factors Governing the Basicity of Nitrogen Heterocycles – An Interpretation by Triadic Analysis. Croat. Chem. Acta 85, 495–504 (2012). View Source
- [2] Ab initio and density functional optimized structures, proton affinities, and heats of formation for aziridine, azetidine, pyrrolidine, and piperidine. J. Mol. Struct. (Theochem) 498, 100–112 (2000). View Source
